Cas no 2363-37-3 (Benzene,1-(2-chlorophenoxy)-2,4-dinitro-)

• Product Name: Benzene,1-(2-chlorophenoxy)-2,4-dinitro-
• CAS No: 2363-37-3
• MF: C₁₂H₇ClN₂O₅
• MW: 294.64738202095
• CID: 270119
• PubChem ID: 346115
• Update Time: 2025-04-19

Benzene,1-(2-chlorophenoxy)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2-chlorophenoxy)-2,4-dinitro-
• 1-(2-chlorophenoxy)-2,4-dinitrobenzene
• (2-chloro-phenyl)-(2,4-dinitro-phenyl)-ether
• (2-Chlor-phenyl)-(2,4-dinitro-phenyl)-aether
• 2-Chlor-2',4'-dinitrodiphenylether
• 2-Chlor-2',4'-dinitro-diphenylether
• 2'-Chlor-2.4-dinitro-diphenylaether
• AC1L849B
• NSC404162
• DTXSID10323510
• NSC-404162
• 2363-37-3

• Inchi： 1S/C12H7ClN2O5/c13-9-3-1-2-4-11(9)20-12-6-5-8(14(16)17)7-10(12)15(18)19/h1-7H
• InChI Key： DFCMFIKQNUYHQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 294.00441
• Monoisotopic Mass: 294.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.505
• Boiling Point: 373.2°Cat760mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.642
• PSA: 95.51
• LogP: 4.99510